Magnesium bromide ethyl etherate
Cat. No. B1588364
CAS RN:
29858-07-9
M. Wt: 258.24 g/mol
InChI Key: JGZKUKYUQJUUNE-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Overview
Description
- Magnesium bromide ethyl etherate (MgBr2 · O(C2H5)2) is a chemical compound used as a reagent in various synthetic processes.
- It is a Lewis acid and finds applications in Diels-Alder reactions and the Cannizzaro reaction.
- Commercially available, it is usually provided as a solution in diethyl ether or tetrahydrofuran.
Synthesis Analysis
- Ethylmagnesium bromide can be prepared by reacting bromoethane with magnesium in diethyl ether:
EtBr + Mg → EtMgBr
Molecular Structure Analysis
- Formula: MgBr2 · O(C2H5)2
- Molecular Weight: 258.23 g/mol
Chemical Reactions Analysis
- Acts as a synthetic equivalent of an ethyl anion synthon for nucleophilic addition.
- Used as a strong base to deprotonate substrates like alkynes.
Physical And Chemical Properties Analysis
- Flammable solid.
- Forms combustible dust concentrations in air.
- Store in a well-ventilated place, away from heat and moisture.
Scientific Research Applications
-
Organic Synthesis
- Magnesium bromide ethyl etherate is often used in organic synthesis .
- It can be used for the acetylation and benzoylation of alcohols (primary and secondary) with acid anhydrides .
- It can also be used in the synthesis of dihydropyrimidinones, trifluoromethylnaphthalenes, substituted 1,2,3,4 tetrahydropyrimidin-2-ones .
- In addition, it can be used in the preparation of Aldol derivatives by hydrogenation of Baylis-Hillman olefins .
-
Catalysis
-
Deprotection Reactions
-
Synthesis of Silicon-Containing Azole Derivatives
-
Deprotection of p-Methoxybenzyl (PMB) Ether
-
Catalysis of Diels-Alder Reactions
Safety And Hazards
- Keep away from heat, sparks, and open flames.
- Avoid contact with water.
- Wear protective gear.
Future Directions
- Further research on its applications and potential uses.
Please note that this analysis is based on available information, and future research may reveal additional insights. If you need further details, consider consulting relevant scientific literature. 🌟
properties
IUPAC Name |
magnesium;ethoxyethane;dibromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O.2BrH.Mg/c1-3-5-4-2;;;/h3-4H2,1-2H3;2*1H;/q;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGZKUKYUQJUUNE-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC.[Mg+2].[Br-].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10Br2MgO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80451814 |
Source
|
| Record name | Magnesium bromide ethyl etherate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80451814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Magnesium bromide diethyl etherate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20714 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Magnesium bromide ethyl etherate | |
CAS RN |
29858-07-9 |
Source
|
| Record name | Magnesium bromide ethyl etherate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80451814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Magnesium, dibromo[1,1'-oxybis[ethane]]- | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Magnesium bromide ethyl etherate
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Citations
For This Compound
115
Citations
… 10c During our recent studies on Lewis acid catalyzed aldol reactions of heterocyclic ketones, 11 we realized that in the presence of magnesium bromide ethyl etherate (MgBr 2 ·OEt 2 ) …
Number of citations: 54
pubs.acs.org
… procedure has been developed for the synthesis of α-aminonitriles from aldehydes, amines, and trimethylsilyl cyanide using a catalytic amount of magnesium bromide ethyl etherate in …
Number of citations: 31
cdnsciencepub.com
… and phenols were rapidly protected by hexamethyldisilazane in good to excellent yields at room temperature in the presence of catalytic amount of magnesium bromide ethyl etherate …
Number of citations: 64
www.sciencedirect.com
… Based on our previous experience on the use of magnesium bromide ethyl etherate (MgBr 2 ·OEt 2 ) as an efficient Lewis acid to catalyze various organic transformations under mild …
Number of citations: 3
www.tandfonline.com
… double crossed aldol condensation of heterocyclic ketones with a variety of aromatic aldehydes is described at room temperature in the presence of magnesium bromide ethyl etherate, …
Number of citations: 30
onlinelibrary.wiley.com
… Solvent-free ring opening of 1,2-epoxides with aromatic and aliphatic thiols under 1 mol% magnesium bromide ethyl etherate catalysis affords rapid formation of β-hydroxy sulfides at …
Number of citations: 15
www.tandfonline.com
… temperature ring opening of various epoxides with aromatic and aliphatic amines under solvent-free conditions in the presence of catalytic amount of magnesium bromide ethyl etherate…
Number of citations: 26
www.sciencedirect.com
… In this report, we describe the development of a magnesium bromide ethyl etherate (MgBr 2 … 6) [7] in dichloromethane, in the presence of magnesium bromide ethyl etherate and N,N-…
Number of citations: 8
www.thieme-connect.com
… , which involved the Grignard reactions of 2,4-difluoro-α-(1H-1,2,4-triazolyl)acetophenone with different alkyl magnesium bromide in the presence of magnesium bromide ethyl etherate. …
Number of citations: 59
www.sciencedirect.com
Highly arylated α-alkenyl-β-diketones are synthesized via a two-step sequence consisting of (i) potassium tert-butoxide/DMSO-catalyzed (E)-stereoselective C–H functionalization of …
Number of citations: 5
pubs.acs.org
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